Cas no 1805039-10-4 (Ethyl 6-chloromethyl-3-cyano-2-methylbenzoate)

• Product Name: Ethyl 6-chloromethyl-3-cyano-2-methylbenzoate
• CAS No: 1805039-10-4
• MF: C₁₂H₁₂ClNO₂
• MW: 237.682182312012
• CID: 4947342
• Update Time: 2025-06-21

Ethyl 6-chloromethyl-3-cyano-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloromethyl-3-cyano-2-methylbenzoate

• Inchi： 1S/C12H12ClNO2/c1-3-16-12(15)11-8(2)10(7-14)5-4-9(11)6-13/h4-5H,3,6H2,1-2H3
• InChI Key： DIWNFYKKKKJDQQ-UHFFFAOYSA-N
• SMILES： ClCC1=CC=C(C#N)C(C)=C1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• XLogP3: 2.6
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 6-chloromethyl-3-cyano-2-methylbenzoate

Ethyl 6-chloromethyl-3-cyano-2-methylbenzoate (CAS No. 1805039-10-4): A Comprehensive Overview

Ethyl 6-chloromethyl-3-cyano-2-methylbenzoate (CAS No. 1805039-10-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and advanced chemical synthesis techniques. The detailed exploration of its properties, synthesis methods, and potential applications provides a comprehensive understanding of its significance in modern chemistry.

The molecular structure of Ethyl 6-chloromethyl-3-cyano-2-methylbenzoate consists of a benzoate core substituted with a chloromethyl group at the 6-position, a cyano group at the 3-position, and a methyl group at the 2-position. This arrangement imparts distinct chemical reactivity and functional properties, making it a valuable intermediate in organic synthesis. The presence of both electron-withdrawing (cyano) and electron-donating (methyl) groups enhances its versatility in forming various chemical bonds and interactions.

In recent years, the demand for high-purity intermediates in pharmaceutical manufacturing has driven the interest in compounds like Ethyl 6-chloromethyl-3-cyano-2-methylbenzoate. Its role as a building block in synthesizing complex molecules has been highlighted in several cutting-edge research studies. For instance, researchers have leveraged this compound to develop novel inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The chloromethyl moiety, in particular, offers a reactive site for further functionalization, enabling the creation of diverse pharmacophores.

The synthesis of Ethyl 6-chloromethyl-3-cyano-2-methylbenzoate involves multi-step organic reactions that require precise control over reaction conditions. Typically, the process begins with the bromination or chlorination of a suitable precursor, followed by nucleophilic substitution to introduce the cyano and methyl groups. Advanced techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to optimize yield and purity. These synthetic methodologies underscore the compound's importance as a key intermediate in industrial-scale chemical production.

One of the most compelling aspects of Ethyl 6-chloromethyl-3-cyano-2-methylbenzoate is its potential in drug discovery and development. Recent studies have demonstrated its utility in creating derivatives with enhanced bioactivity and improved pharmacokinetic profiles. For example, modifications to the benzoate core have led to compounds with significant anti-inflammatory properties, making them attractive candidates for treating chronic inflammatory disorders. The cyano group's ability to participate in hydrogen bonding further enhances interactions with biological targets, increasing the compound's therapeutic efficacy.

The compound's reactivity also makes it valuable in material science applications. Researchers have explored its use in polymer chemistry, where it serves as a monomer or cross-linking agent to create novel materials with tailored properties. These materials exhibit enhanced stability, flexibility, and mechanical strength, making them suitable for use in coatings, adhesives, and specialty plastics. The versatility of Ethyl 6-chloromethyl-3-cyano-2-methylbenzoate underscores its broad utility across multiple scientific disciplines.

From an environmental perspective, the sustainable production and application of Ethyl 6-chloromethyl-3-cyano-2-methylbenzoate are critical considerations. Efforts have been made to develop greener synthetic routes that minimize waste and reduce energy consumption. For instance, biocatalytic methods using enzymes have been investigated as an alternative to traditional chemical synthesis. These approaches align with global initiatives to promote sustainable chemistry practices while maintaining high standards of product quality.

The future prospects for Ethyl 6-chloromethyl-3-cyano-2-methylbenzoate are promising, with ongoing research focusing on expanding its applications and improving its synthetic efficiency. Collaborative efforts between academia and industry are expected to drive innovation in this field, leading to new breakthroughs in pharmaceuticals and materials science. As our understanding of molecular interactions deepens, compounds like this will continue to play a pivotal role in advancing scientific knowledge and technological progress.